Boron trichloride Boron trichloride Boron trichloride appears as a colorless gas with a pungent odor. Fumes irritate the eyes and mucous membranes. Corrosive to metals and tissue and is toxic. Under prolonged exposure to fire or intense heat, the containers may rupture violently and rocket. Used as a catalyst in chemical manufacture, in soldering fluxes, and for many other uses.
Brand Name: Vulcanchem
CAS No.: 10294-34-5
VCID: VC20844440
InChI: InChI=1S/BCl3/c2-1(3)4
SMILES: B(Cl)(Cl)Cl
Molecular Formula: BCl3
Molecular Weight: 117.2 g/mol

Boron trichloride

CAS No.: 10294-34-5

Cat. No.: VC20844440

Molecular Formula: BCl3

Molecular Weight: 117.2 g/mol

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Boron trichloride - 10294-34-5

Specification

Description Boron trichloride appears as a colorless gas with a pungent odor. Fumes irritate the eyes and mucous membranes. Corrosive to metals and tissue and is toxic. Under prolonged exposure to fire or intense heat, the containers may rupture violently and rocket. Used as a catalyst in chemical manufacture, in soldering fluxes, and for many other uses.
CAS No. 10294-34-5
Molecular Formula BCl3
Molecular Weight 117.2 g/mol
IUPAC Name trichloroborane
Standard InChI InChI=1S/BCl3/c2-1(3)4
Standard InChI Key FAQYAMRNWDIXMY-UHFFFAOYSA-N
Impurities Impurities: phosgene & chlorine; other possible impurities: hydrogen chloride, ferric chloride, silicon tetrachloride, arsenic trichloride, and sulfur dioxide.
SMILES B(Cl)(Cl)Cl
Canonical SMILES B(Cl)(Cl)Cl
Boiling Point 54.5 °F at 760 mm Hg (EPA, 1998)
12.5 °C
Colorform Gas at room temperature
Melting Point -161 °F (EPA, 1998)
-107.3 °C
-107 °C

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